Cas no 148651-48-3 (Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-)

Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)- structure
148651-48-3 structure
Product Name:Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-
CAS No:148651-48-3
MF:C12H14
MW:158.239563465118
CID:100435
PubChem ID:45096061
Update Time:2025-04-18

Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-methylethyl)-4-(1-propyn-1-yl)-
    • 1-propan-2-yl-4-prop-1-ynylbenzene
    • Benzene, 1-(1-methylethyl)-4-(1-propynyl)- (9CI)
    • 148651-48-3
    • 1-(Propan-2-yl)-4-(prop-1-yn-1-yl)benzene
    • DTXSID10667446
    • Inchi: 1S/C12H14/c1-4-5-11-6-8-12(9-7-11)10(2)3/h6-10H,1-3H3
    • InChI Key: HKNWPSXJVOLJHW-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C#CC)=CC=1

Computed Properties

  • Exact Mass: 158.10962
  • Monoisotopic Mass: 158.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 0
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